Cas no 2138091-50-4 (8-Oxospiro[4.5]decane-6-carbonitrile)

• Product Name: 8-Oxospiro[4.5]decane-6-carbonitrile
• CAS No: 2138091-50-4
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 5897503
• PubChem ID: 165496281
• Update Time: 2025-08-05

8-Oxospiro[4.5]decane-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1157129
• 2138091-50-4
• 8-oxospiro[4.5]decane-6-carbonitrile
• 8-Oxospiro[4.5]decane-6-carbonitrile

• Inchi： 1S/C11H15NO/c12-8-9-7-10(13)3-6-11(9)4-1-2-5-11/h9H,1-7H2
• InChI Key： QFXHLFAXHRDHQG-UHFFFAOYSA-N
• SMILES： O=C1CCC2(C(C#N)C1)CCCC2

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 40.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 8-Oxospiro[4.5]decane-6-carbonitrile

8-Oxospiro[4.5]decane-6-carbonitrile (CAS No. 2138091-50-4): An Emerging Compound in Chemical and Pharmaceutical Research

8-Oxospiro[4.5]decane-6-carbonitrile (CAS No. 2138091-50-4) is a novel compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are known for their diverse biological activities and structural complexity.

The chemical structure of 8-Oxospiro[4.5]decane-6-carbonitrile is characterized by a spirocyclic framework with an oxo group and a cyano group attached to the spiro carbon atom. The spirocyclic structure provides a rigid and well-defined conformation, which can be advantageous in designing molecules with specific biological activities. The presence of the oxo and cyano groups further enhances the compound's reactivity and functional versatility.

Recent studies have explored the potential of 8-Oxospiro[4.5]decane-6-carbonitrile in various biological systems. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that 8-Oxospiro[4.5]decane-6-carbonitrile exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that the compound could be a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 8-Oxospiro[4.5]decane-6-carbonitrile has also shown potential as an anticancer agent. A study conducted by a team of researchers from the University of California, Los Angeles (UCLA) demonstrated that the compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the activation of caspase-dependent pathways, which are crucial for programmed cell death. These findings highlight the therapeutic potential of 8-Oxospiro[4.5]decane-6-carbonitrile in cancer treatment.

The pharmacokinetic properties of 8-Oxospiro[4.5]decane-6-carbonitrile have also been investigated to assess its suitability for drug development. Studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, making it an attractive candidate for further preclinical and clinical studies. The stability and solubility of the compound have been optimized through various chemical modifications, enhancing its therapeutic potential.

In the context of drug discovery, 8-Oxospiro[4.5]decane-6-carbonitrile has been used as a lead compound for the development of novel therapeutic agents. Researchers have employed structure-based drug design approaches to modify the core structure of the compound, aiming to improve its potency and selectivity for specific targets. These efforts have led to the identification of several analogs with enhanced biological activities, some of which are currently undergoing preclinical evaluation.

The environmental impact of 8-Oxospiro[4.5]decane-6-carbonitrile has also been considered in recent studies. Research has shown that the compound is biodegradable and does not accumulate in environmental matrices, reducing concerns about long-term ecological effects. This characteristic is particularly important for compounds that are intended for widespread use in pharmaceutical applications.

In conclusion, 8-Oxospiro[4.5]decane-6-carbonitrile (CAS No. 2138091-50-4) is a promising compound with a wide range of potential applications in chemical and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into the properties and mechanisms of action of this compound, paving the way for innovative solutions in medicine and beyond.